Cas no 80360-12-9 (N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid)

• Product name: N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
• CAS No: 80360-12-9
• MF: C₂₁H₂₂N₆O₆
• MW: 454.43598
• CID: 985510
• PubChem ID: 135456399

N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(2-amino-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-6-yl)methyl](methyl)amino}benzoyl)glutamic acid
• 2-[[4-[(2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid
• NSC347215
• 80360-12-9
• NSC-347215
• DTXSID10319559

• Inchi： InChI=1S/C21H22N6O6/c1-27(10-11-8-14-17(23-9-11)25-21(22)26-19(14)31)13-4-2-12(3-5-13)18(30)24-15(20(32)33)6-7-16(28)29/h2-5,8-9,15H,6-7,10H2,1H3,(H,24,30)(H,28,29)(H,32,33)(H3,22,23,25,26,31)
• InChI Key： IAWBEQFGRIHMHX-UHFFFAOYSA-N
• SMILES： CN(CC1=CC2=C(N=C1)N=C(NC2=O)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 454.16
• Monoisotopic Mass: 454.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Density: 1.54
• Refractive Index: 1.708